Esflurbiprofen
Cat. No. B1671250
Key on ui cas rn:
51543-39-6
M. Wt: 244.26 g/mol
InChI Key: SYTBZMRGLBWNTM-JTQLQIEISA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04263457
Procedure details
A mixture of 5.00 g of α-methyl-4-cyclohexyl-3-fluorophenylacetic acid (m.p. 83° to 84° C.) and 2.3 g of sulphur in 10 ml of diphenyl ether was subjected to heating with stirring at 250° C. for 6 hours. The resulting reaction liquid was dissolved in acetone, and the insoluble substances were removed by filtration. The filtrate was poured into an aqueous sodium hydroxide solution. The resulting mixture was repeatedly washed with benzene, and hydrochloric acid was added to the aqueous layer. The crystals thus precipitated were collected by filtration, and recrystallized from a mixed benzene-n-hexane solvent to obtain 2.2 g of α-methyl-2-fluoro-4-biphenylylacetic acid (m.p. 112° to 114° C.).
Name
α-methyl-4-cyclohexyl-3-fluorophenylacetic acid
Quantity
5 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][CH:2]([C:6]1[CH:11]=[CH:10][C:9]([CH:12]2[CH2:17][CH2:16][CH2:15][CH2:14][CH2:13]2)=[C:8]([F:18])[CH:7]=1)[C:3]([OH:5])=[O:4].[S]>C1(OC2C=CC=CC=2)C=CC=CC=1.CC(C)=O>[CH3:1][CH:2]([C:6]1[CH:11]=[CH:10][C:9]([C:12]2[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=2)=[C:8]([F:18])[CH:7]=1)[C:3]([OH:5])=[O:4] |^3:18|
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Inputs
Step One
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Name
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α-methyl-4-cyclohexyl-3-fluorophenylacetic acid
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Quantity
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5 g
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Type
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reactant
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Smiles
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CC(C(=O)O)C1=CC(=C(C=C1)C1CCCCC1)F
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Name
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Quantity
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2.3 g
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Type
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reactant
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Smiles
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[S]
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)OC1=CC=CC=C1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CC(=O)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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250 °C
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Stirring
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Type
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CUSTOM
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Details
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with stirring at 250° C. for 6 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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to heating
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CUSTOM
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Type
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CUSTOM
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Details
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The resulting reaction liquid
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CUSTOM
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Type
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CUSTOM
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|
Details
|
the insoluble substances were removed by filtration
|
ADDITION
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Type
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ADDITION
|
|
Details
|
The filtrate was poured into an aqueous sodium hydroxide solution
|
WASH
|
Type
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WASH
|
|
Details
|
The resulting mixture was repeatedly washed with benzene, and hydrochloric acid
|
ADDITION
|
Type
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ADDITION
|
|
Details
|
was added to the aqueous layer
|
CUSTOM
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Type
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CUSTOM
|
|
Details
|
The crystals thus precipitated
|
FILTRATION
|
Type
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FILTRATION
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Details
|
were collected by filtration
|
CUSTOM
|
Type
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CUSTOM
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Details
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recrystallized from a mixed benzene-n-hexane solvent
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Outcomes
Product
Details
Reaction Time |
6 h |
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Name
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Type
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product
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Smiles
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CC(C(=O)O)C1=CC(=C(C=C1)C1=CC=CC=C1)F
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.2 g | |
| YIELD: CALCULATEDPERCENTYIELD | 45.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Patent
US04263457
Procedure details
A mixture of 5.00 g of α-methyl-4-cyclohexyl-3-fluorophenylacetic acid (m.p. 83° to 84° C.) and 2.3 g of sulphur in 10 ml of diphenyl ether was subjected to heating with stirring at 250° C. for 6 hours. The resulting reaction liquid was dissolved in acetone, and the insoluble substances were removed by filtration. The filtrate was poured into an aqueous sodium hydroxide solution. The resulting mixture was repeatedly washed with benzene, and hydrochloric acid was added to the aqueous layer. The crystals thus precipitated were collected by filtration, and recrystallized from a mixed benzene-n-hexane solvent to obtain 2.2 g of α-methyl-2-fluoro-4-biphenylylacetic acid (m.p. 112° to 114° C.).
Name
α-methyl-4-cyclohexyl-3-fluorophenylacetic acid
Quantity
5 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][CH:2]([C:6]1[CH:11]=[CH:10][C:9]([CH:12]2[CH2:17][CH2:16][CH2:15][CH2:14][CH2:13]2)=[C:8]([F:18])[CH:7]=1)[C:3]([OH:5])=[O:4].[S]>C1(OC2C=CC=CC=2)C=CC=CC=1.CC(C)=O>[CH3:1][CH:2]([C:6]1[CH:11]=[CH:10][C:9]([C:12]2[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=2)=[C:8]([F:18])[CH:7]=1)[C:3]([OH:5])=[O:4] |^3:18|
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Inputs
Step One
|
Name
|
α-methyl-4-cyclohexyl-3-fluorophenylacetic acid
|
|
Quantity
|
5 g
|
|
Type
|
reactant
|
|
Smiles
|
CC(C(=O)O)C1=CC(=C(C=C1)C1CCCCC1)F
|
|
Name
|
|
|
Quantity
|
2.3 g
|
|
Type
|
reactant
|
|
Smiles
|
[S]
|
|
Name
|
|
|
Quantity
|
10 mL
|
|
Type
|
solvent
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|
Smiles
|
C1(=CC=CC=C1)OC1=CC=CC=C1
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
CC(=O)C
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
250 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
with stirring at 250° C. for 6 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
to heating
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The resulting reaction liquid
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the insoluble substances were removed by filtration
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
The filtrate was poured into an aqueous sodium hydroxide solution
|
WASH
|
Type
|
WASH
|
|
Details
|
The resulting mixture was repeatedly washed with benzene, and hydrochloric acid
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was added to the aqueous layer
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The crystals thus precipitated
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
were collected by filtration
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
recrystallized from a mixed benzene-n-hexane solvent
|
Outcomes
Product
Details
Reaction Time |
6 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC(C(=O)O)C1=CC(=C(C=C1)C1=CC=CC=C1)F
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.2 g | |
| YIELD: CALCULATEDPERCENTYIELD | 45.1% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Patent
US04263457
Procedure details
A mixture of 5.00 g of α-methyl-4-cyclohexyl-3-fluorophenylacetic acid (m.p. 83° to 84° C.) and 2.3 g of sulphur in 10 ml of diphenyl ether was subjected to heating with stirring at 250° C. for 6 hours. The resulting reaction liquid was dissolved in acetone, and the insoluble substances were removed by filtration. The filtrate was poured into an aqueous sodium hydroxide solution. The resulting mixture was repeatedly washed with benzene, and hydrochloric acid was added to the aqueous layer. The crystals thus precipitated were collected by filtration, and recrystallized from a mixed benzene-n-hexane solvent to obtain 2.2 g of α-methyl-2-fluoro-4-biphenylylacetic acid (m.p. 112° to 114° C.).
Name
α-methyl-4-cyclohexyl-3-fluorophenylacetic acid
Quantity
5 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][CH:2]([C:6]1[CH:11]=[CH:10][C:9]([CH:12]2[CH2:17][CH2:16][CH2:15][CH2:14][CH2:13]2)=[C:8]([F:18])[CH:7]=1)[C:3]([OH:5])=[O:4].[S]>C1(OC2C=CC=CC=2)C=CC=CC=1.CC(C)=O>[CH3:1][CH:2]([C:6]1[CH:11]=[CH:10][C:9]([C:12]2[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=2)=[C:8]([F:18])[CH:7]=1)[C:3]([OH:5])=[O:4] |^3:18|
|
Inputs
Step One
|
Name
|
α-methyl-4-cyclohexyl-3-fluorophenylacetic acid
|
|
Quantity
|
5 g
|
|
Type
|
reactant
|
|
Smiles
|
CC(C(=O)O)C1=CC(=C(C=C1)C1CCCCC1)F
|
|
Name
|
|
|
Quantity
|
2.3 g
|
|
Type
|
reactant
|
|
Smiles
|
[S]
|
|
Name
|
|
|
Quantity
|
10 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1(=CC=CC=C1)OC1=CC=CC=C1
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
CC(=O)C
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
250 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
with stirring at 250° C. for 6 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
to heating
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The resulting reaction liquid
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the insoluble substances were removed by filtration
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
The filtrate was poured into an aqueous sodium hydroxide solution
|
WASH
|
Type
|
WASH
|
|
Details
|
The resulting mixture was repeatedly washed with benzene, and hydrochloric acid
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was added to the aqueous layer
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The crystals thus precipitated
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
were collected by filtration
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
recrystallized from a mixed benzene-n-hexane solvent
|
Outcomes
Product
Details
Reaction Time |
6 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC(C(=O)O)C1=CC(=C(C=C1)C1=CC=CC=C1)F
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.2 g | |
| YIELD: CALCULATEDPERCENTYIELD | 45.1% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
